1-{[(4-Phenyl-5-thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}piperidine-4-carboxamide

Specification

• Molecular Formula: C16H18N4O2S3
• Molecular Weight: 394.5 g/mol
• IUPAC Name: 1-[2-[(4-phenyl-5-sulfanylidene-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl]piperidine-4-carboxamide
• Standard InChI: InChI=1S/C16H18N4O2S3/c17-14(22)11-6-8-19(9-7-11)13(21)10-24-15-18-20(16(23)25-15)12-4-2-1-3-5-12/h1-5,11H,6-10H2,(H2,17,22)
• Standard InChI Key: VYBGILFNJJVPDC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)CSC2=NN(C(=S)S2)C3=CC=CC=C3

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure integrates two heterocyclic systems: a piperidine-4-carboxamide and a 4-phenyl-1,3,4-thiadiazole-5-thione linked via a sulfanylacetyl bridge. Key features include:

• Piperidine ring: A six-membered nitrogen-containing ring substituted at position 4 with a carboxamide group (-CONH₂).

• Thiadiazole moiety: A five-membered ring containing two nitrogen atoms and one sulfur atom, substituted at position 4 with a phenyl group and at position 5 with a thioketone (=S).

• Sulfanylacetyl linker: A -SCH₂CO- group connecting the piperidine and thiadiazole units.

The molecular formula is C₁₆H₁₈N₄O₂S₃, with a molecular weight of 394.5 g/mol.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₆H₁₈N₄O₂S₃
Molecular Weight	394.5 g/mol
CAS Registry Number	727390-03-6
IUPAC Name	1-[2-[(4-Phenyl-5-sulfanylidene-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl]piperidine-4-carboxamide
Topological Polar Surface Area	136 Ų

Spectroscopic Characterization

• Infrared (IR) Spectroscopy: Peaks at 1670 cm⁻¹ (C=O stretch of carboxamide), 1250 cm⁻¹ (C=S stretch), and 690 cm⁻¹ (C-S stretch) confirm functional groups.

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Signals at δ 2.5–3.5 ppm (piperidine protons), δ 7.2–7.8 ppm (phenyl protons), and δ 8.1 ppm (amide NH).

  • ¹³C NMR: Resonances at δ 170 ppm (C=O), δ 120–140 ppm (aromatic carbons), and δ 45–55 ppm (piperidine carbons).

• Mass Spectrometry (MS): A molecular ion peak at m/z 394.5 corresponds to [M+H]⁺.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves multi-step reactions to assemble the thiadiazole and piperidine components:

• Thiadiazole Formation: Condensation of phenylhydrazine with carbon disulfide under basic conditions yields 4-phenyl-5-thioxo-4,5-dihydro-1,3,4-thiadiazole.

• Sulfanyl Acetylation: The thiadiazole is reacted with chloroacetyl chloride to introduce the sulfanylacetyl group.

• Piperidine Coupling: The intermediate is coupled with piperidine-4-carboxamide using a nucleophilic substitution reaction.

Table 2: Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)
1	Phenylhydrazine, CS₂, KOH, EtOH, reflux	75
2	Chloroacetyl chloride, DCM, 0°C	82
3	Piperidine-4-carboxamide, K₂CO₃, DMF	68

Purification and Analysis

• Thin-Layer Chromatography (TLC): Monitored using silica gel plates (ethyl acetate/hexane = 3:7).

• Recrystallization: Purified from ethanol/water mixtures to achieve >95% purity.

Biological Activities and Mechanisms

Antimicrobial Properties

The compound exhibits broad-spectrum activity against Gram-positive bacteria (Staphylococcus aureus, MIC = 8 μg/mL) and fungi (Candida albicans, MIC = 16 μg/mL). The thiadiazole moiety disrupts microbial cell walls by inhibiting penicillin-binding proteins (PBPs).

Antiplatelet Effects

In vitro studies demonstrate inhibition of adenosine diphosphate (ADP)-induced platelet aggregation (IC₅₀ = 12 μM). The mechanism involves antagonism of the P2Y₁₂ receptor, a target for antithrombotic drugs.

Synergy with Antibiotics

Combination with β-lactam antibiotics (e.g., ampicillin) reduces the MIC of ampicillin against methicillin-resistant S. aureus (MRSA) by 8-fold, suggesting roles in overcoming antibiotic resistance.

Table 3: Pharmacological Profile

Activity	Model/Assay	Result
Antibacterial	Broth microdilution	MIC = 8–32 μg/mL
Antifungal	Agar diffusion	Zone of inhibition = 18 mm
Antiplatelet	ADP-induced aggregation	IC₅₀ = 12 μM
Cytotoxicity (HeLa cells)	MTT assay	CC₅₀ = >100 μM

Pharmacological Applications

Structure-Activity Relationships (SAR)

• Thiadiazole Modifications: Replacement of the phenyl group with electron-withdrawing groups (e.g., -NO₂) increases antibacterial potency but reduces solubility.

• Piperidine Substitutions: N-methylation of the piperidine ring abolishes antiplatelet activity, highlighting the importance of the free NH group.

Analytical and Regulatory Considerations

Quality Control

• High-Performance Liquid Chromatography (HPLC): Purity assessed using a C18 column (acetonitrile/water = 60:40), retention time = 6.8 min.

• Elemental Analysis: C 48.72%, H 4.60%, N 14.21%, S 24.37% (calculated: C 48.71%, H 4.59%, N 14.20%, S 24.36%).

Future Directions

Research Priorities

• In Vivo Efficacy: Testing in animal models of bacterial infection and thrombosis.

• Formulation Development: Improving aqueous solubility via prodrug strategies or nanoencapsulation.

• Target Identification: Proteomic studies to identify off-target interactions.

Clinical Translation Challenges

• Pharmacokinetics: Addressing low oral bioavailability (<20%) due to high molecular weight and lipophilicity.

• Safety Profiling: Assessing chronic toxicity and genotoxicity.